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Compound of Interest

Compound Name: Schizolaenone C

Cat. No.: B14752145 Get Quote

Schizolaenone C: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics,

isolation, and potential biological activities of Schizolaenone C, a geranylated flavanone with

cytotoxic properties. The information is intended to support further research and drug

development efforts centered on this natural product.

Core Molecular Data
Schizolaenone C is a complex flavonoid with the molecular formula C25H28O6.[1] Its

molecular weight is approximately 424.5 g/mol .[1] A summary of its key molecular properties is

presented in Table 1.
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Property Value Source

Molecular Formula C25H28O6 PubChem[1]

Molecular Weight 424.5 g/mol PubChem[1]

Exact Mass 424.18858861 Da PubChem[1]

IUPAC Name

(2S)-2-(3,5-

dihydroxyphenyl)-6-[(2E)-3,7-

dimethylocta-2,6-dienyl]-5,7-

dihydroxy-2,3-dihydrochromen-

4-one

PubChem[1]

Synonyms
928760-56-9,

CHEMBL1094618
PubChem[1]

Experimental Protocols
Isolation of Schizolaenone C from Schizolaena hystrix
Schizolaenone C was first isolated from a methanol extract of the plant Schizolaena hystrix,

collected in the Madagascar rainforest. The isolation procedure, as described by Murphy et al.

(2006), involved bioassay-guided fractionation.

Extraction and Initial Fractionation:

Dried and ground plant material of S. hystrix was extracted with ethanol.

A portion of the crude ethanol extract was partitioned between different solvents to separate

compounds based on polarity.

A separate methanol extract of the same plant was also prepared for further fractionation.

Chromatographic Separation:

The methanol extract was subjected to a series of chromatographic techniques to isolate

individual compounds.
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Bioassay-guided fractionation was employed, where the cytotoxic activity of the fractions

was tested at each stage to guide the separation process. The A2780 human ovarian cancer

cell line was utilized for these bioassays.

This multi-step chromatographic process, likely involving techniques such as column

chromatography and high-performance liquid chromatography (HPLC), led to the isolation of

pure Schizolaenone C.

Structure Elucidation:

The chemical structure of the isolated Schizolaenone C was determined using spectroscopic

methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Cytotoxicity Assay
The cytotoxic activity of Schizolaenone C was evaluated against the A2780 human ovarian

cancer cell line. While the original publication does not provide exhaustive detail on the

cytotoxicity protocol, a standard assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) or a similar colorimetric assay would likely have been used. A

general workflow for such an assay is outlined below.

General Cytotoxicity Testing Workflow:
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Cytotoxicity Assay Workflow

Seed A2780 cells in 96-well plates Incubate for 24h to allow cell attachment Treat cells with varying concentrations of Schizolaenone C Incubate for a further 48-72h Add MTT or similar reagent Incubate to allow formazan formation Solubilize formazan crystals Measure absorbance at a specific wavelength Calculate cell viability and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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